REACTION_CXSMILES
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[N+:1]([C:4]1[S:8][C:7]([C:9]([O:11][CH2:12][CH:13]=[CH2:14])=[O:10])=[CH:6][CH:5]=1)([O-])=O.Cl[Sn]Cl.O>Cl.C(OCC)(=O)C.[OH-].[Na+]>[NH2:1][C:4]1[S:8][C:7]([C:9]([O:11][CH2:12][CH:13]=[CH2:14])=[O:10])=[CH:6][CH:5]=1 |f:1.2,5.6|
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Name
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allyl 5-nitro-2-thiophenecarboxylate
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Quantity
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3.2 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(S1)C(=O)OCC=C
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Name
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Quantity
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35 mL
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Type
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solvent
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Smiles
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Cl
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Name
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Quantity
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10.1 g
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Type
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reactant
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Smiles
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Cl[Sn]Cl.O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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[OH-].[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The mixture was stirred for 3.5 hours at ambient temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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under cooling
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Type
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WASH
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Details
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The organic layer was washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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a saturated aqueous solution of sodium chloride, dried over MgSO4
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue was purified by chromatography on silica gel using
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Type
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ADDITION
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Details
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a mixture of ethyl acetate and petroleum ether (3:7)
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Reaction Time |
3.5 h |
Name
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Type
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product
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Smiles
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NC1=CC=C(S1)C(=O)OCC=C
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Type | Value | Analysis |
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AMOUNT: MASS | 1.94 g | |
YIELD: PERCENTYIELD | 72% | |
YIELD: CALCULATEDPERCENTYIELD | 70.6% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |